Cas no 1000025-07-9 (Vadadustat)

• Product Name: Vadadustat
• CAS No: 1000025-07-9
• MF: C₁₄H₁₁ClN₂O₄
• MW: 306.7011
• CID: 4556265
• PubChem ID: 23634441
• Update Time: 2025-05-27

Vadadustat Chemical and Physical Properties

Names and Identifiers

• Vadadustat
• Glycine, N-[[5-(3-chlorophenyl)-3-hydroxy-2-pyridinyl]carbonyl]-
• [5-(3-chlorophenyl)-3-hydroxypyridine-2-carboxamido]acetic acid
• N-(5-(3-Chlorophenyl)-3-hydroxypyridine-2-carbonyl)glycine
• I60W9520VV
• Glycine, N-((5-(3-chlorophenyl)-3-hydroxy-2-pyridinyl)carbonyl)-
• Glycine, N-[[5-(3-chlorophenyl)-3-hydroxy-2-pyridinyl]carbonyl]-;Glycine, N-[[5-(3-chlorophenyl)-3-hydroxy-2-pyridinyl]carbonyl]-
• Vadadustat [USAN]
• US8722895, 11: {[5-(3-Chlorophenyl)-3-hydroxypyridine-2- carbonyl]amino}-acetic acid
• A1Z
• B50
• 2-(5-(3-Chlorophenyl)-3-hydroxypicolinamido)acetic acid
• AKB-6548; B-506; PG-1016548
• JGRXMPYUTJLTKT-UHFFFAOYSA-N
• US8598210, Table XV, 10
• NS00073389
• GTPL11831
• GLXC-10623
• AKB-6548
• BDBM107704
• Q27280485
• VADADUSTAT [JAN]
• Vadadustat (JAN/USAN/INN)
• US8722895, 10: {[5-(3-Chlorophenyl)-3-hydroxypyridine-2- carbonyl]amino}-acetic acid trifluoroacetic acid salt
• US8598210, Table XV, 11
• Vadadustat; PG-1016548; AKB-6548
• C14H11ClN2O4
• BCP19497
• UNII-I60W9520VV
• CHEMBL3646221
• DTXSID501179936
• US8598210, 119
• Vafseo
• (5-(3-chlorophenyl)-3-hydroxypicolinoyl)glycine
• PG1016548
• GSK128863
• HY-101277
• AS-71695
• B506
• PG-1016548
• DB-102455
• VADADUSTAT [INN]
• B-506
• SCHEMBL1920738
• AC-30928
• D11078
• {[5-(3-chlorophenyl)-3-hydroxy-pyridine-2-carbonyl]-amino}-acetic acid
• {[5-(3-chlorophenyl)-3-hydroxypyridine-2-carbonyl]amino}-acetic acid
• 2-[[5-(3-chlorophenyl)-3-hydroxypyridine-2-carbonyl]amino]acetic acid
• DB12255
• SB19204
• Vadadustat?
• AKB6548
• Vafseo (TN)
• s6490
• 1000025-07-9
• 2-{[5-(3-chlorophenyl)-3-hydroxypyridin-2-yl]formamido}acetic acid
• CS-6373
• VADADUSTAT [WHO-DD]
• C71001
• EX-A2573
• AKOS028114979
• N-[5-(3-chlorophenyl)-3-hydroxypyridine-2-carbonyl]glycine
• Vadadustat(AKB-6548/PG-1016548)

• Inchi： 1S/C14H11ClN2O4/c15-10-3-1-2-8(4-10)9-5-11(18)13(16-6-9)14(21)17-7-12(19)20/h1-6,18H,7H2,(H,17,21)(H,19,20)
• InChI Key： JGRXMPYUTJLTKT-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C1C([H])=NC(C(N([H])C([H])([H])C(=O)O[H])=O)=C(C=1[H])O[H]

Computed Properties

• Exact Mass: 306.0407345g/mol
• Monoisotopic Mass: 306.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5
• XLogP3: 2.5

Vadadustat Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Vadadustat

Vadadustat (CAS No. 1000025-07-9): A Comprehensive Guide to the HIF-PH Inhibitor for Anemia Management

Vadadustat, with the CAS number 1000025-07-9, is a groundbreaking oral hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitor developed for the treatment of anemia associated with chronic kidney disease (CKD). As a small molecule therapeutic agent, it mimics the body's natural response to hypoxia, stimulating endogenous erythropoietin (EPO) production and improving iron metabolism. This mechanism has positioned Vadadustat as a potential alternative to traditional erythropoiesis-stimulating agents (ESAs), addressing key limitations such as intravenous administration and fluctuating hemoglobin levels.

The rise of Vadadustat coincides with growing global concerns about CKD-related complications and the demand for oral anemia therapies. Recent clinical trials highlight its efficacy in maintaining hemoglobin levels within target ranges while reducing cardiovascular risks—a hot topic in nephrology forums. Unlike conventional ESAs, Vadadustat's tissue-specific action may lower thromboembolic events, making it a subject of intense research in precision medicine circles.

Pharmacologically, Vadadustat (CAS 1000025-07-9) selectively inhibits HIF-PH enzymes, stabilizing HIF-α subunits and activating genes involved in erythropoiesis. Its pharmacokinetic profile shows rapid absorption (T_max 2–4 hours) and primarily hepatic metabolism via UGT1A9 and CYP2C8, with renal excretion accounting for less than 1%—an advantage for CKD patients. These characteristics have fueled searches for "Vadadustat vs Roxadustat" and "oral HIF inhibitors for renal anemia" across medical databases.

From a clinical perspective, Vadadustat has demonstrated non-inferiority to darbepoetin alfa in phase 3 trials (INNO2VATE program), particularly in dialysis-dependent patients. Real-world evidence studies now explore its role in COVID-19-associated anemia—a trending research area since 2022. The drug's cost-effectiveness compared to biologics also makes it a frequent subject in healthcare economics discussions.

Regulatory milestones for Vadadustat (1000025-07-9) include 2020 approval in Japan (Vafseo®) and 2023 FDA approval for non-dialysis CKD anemia. Ongoing investigations examine its potential in myelodysplastic syndromes and inflammatory anemia, expanding beyond traditional nephrology applications. These developments correlate with rising Google searches for "new anemia drugs 2024" and "HIF stabilizer side effects."

Safety data reveal that Vadadustat maintains a comparable adverse event profile to ESAs, with hypertension and hyperkalemia being most monitored. Its drug-drug interaction profile warrants caution with strong CYP2C8 inhibitors, a detail frequently queried in electronic health record systems. Patient education materials emphasize the importance of regular hemoglobin monitoring during therapy.

The manufacturing process for CAS 1000025-07-9 involves multi-step synthesis with strict control of chiral purity, as the (S)-enantiomer exhibits 300-fold greater activity than its (R)-counterpart. Analytical methods like HPLC-MS ensure batch consistency, addressing compounding questions in pharmaceutical chemistry communities. Stability studies confirm shelf-life under standard storage conditions, a practical consideration for pharmacy inventory management.

Emerging debates compare Vadadustat's environmental impact against biologic ESAs, reflecting the sustainability trend in pharma. Its small molecule nature eliminates cold chain requirements, reducing carbon footprint—a selling point in ESG-conscious markets. This angle has spurred publications in green chemistry journals and investor reports alike.

Looking ahead, Vadadustat represents more than an anemia treatment; it exemplifies the shift toward pathophysiology-driven therapies. With patent expirations projected for 2030, generic development inquiries are rising in pharma business intelligence platforms. Meanwhile, combination studies with iron supplements and vitamin D analogs explore synergistic effects, keeping this CAS 1000025-07-9 compound at the forefront of hematological research.